Cas no 92243-74-8 (4-Ethoxycarbonylmethylphenylboronic acid)

• Product Name: 4-Ethoxycarbonylmethylphenylboronic acid
• CAS No: 92243-74-8
• MF: C₁₀H₁₃BO₄
• MW: 208.018823385239
• MDL: MFCD08704683
• CID: 839831
• PubChem ID: 45790002
• Update Time: 2025-05-20

4-Ethoxycarbonylmethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(2-Ethoxy-2-oxoethyl)phenyl)boronic acid
• Eltyl (4-boronophenyl)acetate
• 4-Ethoxycarbonylmethylphenylboronic acid
• (4-(2-Ethoxy-2-oxoethyl)phenyl)boronicacid
• A860132
• 4-((ethoxycarbonyl)methyl)phenylboronic acid
• EN300-7382143
• (4-ethoxycarbonylmethylphenyl)boronic acid
• MFCD08704683
• 4-(ethoxycarbonylmethyl)phenyl boronic acid
• SCHEMBL1239798
• 92243-74-8
• p-(ethoxycarbonylmethyl)phenylboronic acid
• 4-(2-ethoxy-2-oxoethyl)phenylboronic acid
• CS-0174786
• AKOS015838765
• DTXSID30672158
• BS-29628
• 4-(Ethoxycarbonylmethyl)phenylboronic acid, AldrichCPR
• NCGC00249530-01
• RDIRUZGSOKLANG-UHFFFAOYSA-N
• [4-(2-ethoxy-2-oxoethyl)phenyl]boronic acid
• 4-(ethoxycarbonylmethyl)phenylboronic acid
• DB-099304
• G71420

• MDL： MFCD08704683
• Inchi： 1S/C10H13BO4/c1-2-15-10(12)7-8-3-5-9(6-4-8)11(13)14/h3-6,13-14H,2,7H2,1H3
• InChI Key： RDIRUZGSOKLANG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(B(O)O)=CC=1)=O

Computed Properties

• Exact Mass: 208.0906891g/mol
• Monoisotopic Mass: 208.0906891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-Ethoxycarbonylmethylphenylboronic acid

4-Ethoxycarbonylmethylphenylboronic Acid (CAS No. 92243-74-8): A Comprehensive Overview

4-Ethoxycarbonylmethylphenylboronic acid (CAS No. 92243-74-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 4-(2-Carboethoxyethyl)phenylboronic acid, is characterized by its unique boronic acid functionality and ethoxycarbonyl group, which confer it with a range of valuable properties and applications.

The boronic acid moiety in 4-Ethoxycarbonylmethylphenylboronic acid is particularly noteworthy due to its reactivity and utility in various chemical reactions. Boronic acids are widely used in the Suzuki-Miyaura coupling reaction, a palladium-catalyzed cross-coupling reaction that forms carbon-carbon bonds between an organoboron compound and an organohalide or pseudohalide. This reaction has become a cornerstone in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and advanced materials.

The ethoxycarbonyl group in 4-Ethoxycarbonylmethylphenylboronic acid adds an additional layer of functionality to the molecule. This group can participate in esterification reactions, transesterification reactions, and other transformations that are crucial in the synthesis of diverse organic compounds. The presence of this group also influences the solubility and stability of the compound, making it suitable for a wide range of applications.

In recent years, 4-Ethoxycarbonylmethylphenylboronic acid has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as a building block in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of antiviral agents using 4-Ethoxycarbonylmethylphenylboronic acid as a key intermediate. These compounds exhibited potent activity against various viral strains, highlighting the potential of this compound in drug discovery.

Another area where 4-Ethoxycarbonylmethylphenylboronic acid has shown promise is in the development of functional materials. The boronic acid functionality can form reversible covalent bonds with diols, making it useful in the design of dynamic covalent networks and self-healing materials. A recent study published in Advanced Materials demonstrated the use of 4-Ethoxycarbonylmethylphenylboronic acid to create self-healing hydrogels with tunable mechanical properties. These hydrogels have potential applications in tissue engineering, drug delivery systems, and other biomedical fields.

The synthetic accessibility and reactivity of 4-Ethoxycarbonylmethylphenylboronic acid make it an attractive starting material for various chemical transformations. Its versatility is further enhanced by its ability to undergo metal-catalyzed cross-coupling reactions with a wide range of substrates. For example, the Suzuki-Miyaura coupling reaction involving 4-Ethoxycarbonylmethylphenylboronic acid has been used to synthesize complex aromatic compounds with high efficiency and selectivity.

In addition to its synthetic applications, 4-Ethoxycarbonylmethylphenylboronic acid has been explored for its analytical utility. The boronic acid moiety can form stable complexes with certain carbohydrates and other polyols, making it useful as a derivatizing agent in chromatographic analyses. A study published in Journal of Chromatography A reported the use of 4-Ethoxycarbonylmethylphenylboronic acid to improve the detection sensitivity and resolution of carbohydrate mixtures by liquid chromatography-mass spectrometry (LC-MS).

The environmental impact and safety profile of 4-Ethoxycarbonylmethylphenylboronic acid are also important considerations. While boronic acids are generally considered to be relatively safe compared to other organometallic compounds, proper handling and disposal procedures should be followed to minimize any potential risks. Research into the biodegradability and environmental fate of boronic acids has shown that they can be metabolized by microorganisms under certain conditions, reducing their environmental persistence.

In conclusion, 4-Ethoxycarbonylmethylphenylboronic acid (CAS No. 92243-74-8) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and analytical chemistry. Its unique combination of functional groups makes it a valuable tool for researchers and scientists working on diverse projects. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow further.